Cas no 67191-34-8 (1-ethenyl-2-ethoxybenzene)

• Product Name: 1-ethenyl-2-ethoxybenzene
• CAS No: 67191-34-8
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1714969
• PubChem ID: 11521104
• Update Time: 2025-05-25

1-ethenyl-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethenyl-2-ethoxy-
• 1-ethenyl-2-ethoxybenzene
• 67191-34-8
• AKOS013991239
• SCHEMBL60041
• a-ethoxystyrene
• EN300-1858330

• Inchi： 1S/C10H12O/c1-3-9-7-5-6-8-10(9)11-4-2/h3,5-8H,1,4H2,2H3
• InChI Key： FIPBXQBXPNTQAA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C=C

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-ethenyl-2-ethoxybenzene

Comprehensive Analysis of 1-Ethenyl-2-Ethoxybenzene (CAS No. 67191-34-8): Properties, Applications, and Industry Trends

1-Ethenyl-2-ethoxybenzene (CAS No. 67191-34-8), also known as 2-ethoxystyrene, is an aromatic organic compound with a molecular formula of C₁₀H₁₂O. This versatile chemical has garnered significant attention in recent years due to its unique structural properties and wide-ranging applications in fragrances, polymer synthesis, and specialty chemicals. The compound features an ethenyl group (-CH=CH₂) and an ethoxy group (-OCH₂CH₃) attached to a benzene ring, which contributes to its distinct chemical behavior.

In the fragrance industry, 1-ethenyl-2-ethoxybenzene is valued for its floral and balsamic notes, often used as a key component in perfumery and cosmetic formulations. Recent trends in clean beauty and sustainable fragrance development have increased demand for such specialty aromatics. The compound's ability to enhance longevity and complexity in scent profiles makes it particularly valuable in premium personal care products. Industry reports indicate growing interest in bio-based alternatives to traditional fragrance ingredients, positioning 2-ethoxystyrene as a candidate for green chemistry innovations.

From a chemical synthesis perspective, the vinyl group in 1-ethenyl-2-ethoxybenzene makes it a valuable monomer for polymerization reactions. Researchers are exploring its potential in creating novel functional polymers with specific optical or electronic properties. The ethoxybenzene moiety contributes to the resulting materials' solubility characteristics and thermal stability. Recent patent literature reveals applications in advanced material science, including photoresist components for semiconductor manufacturing and specialty coatings with tailored surface properties.

The production and handling of CAS 67191-34-8 require careful consideration of its physicochemical properties. With a boiling point typically around 220-230°C and moderate water solubility, proper storage conditions are essential to maintain product quality. Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy are commonly employed for quality control and structural verification. The compound's stability under various pH conditions and its compatibility with common organic solvents are frequently discussed topics in technical forums.

Market analysis shows increasing global demand for specialty aromatic compounds like 1-ethenyl-2-ethoxybenzene, particularly in Asia-Pacific regions where fragrance and electronics industries are expanding rapidly. Regulatory compliance remains a key consideration, with manufacturers focusing on REACH certification and other international standards. Environmental concerns have prompted investigations into biodegradation pathways and eco-friendly synthesis methods for such compounds, aligning with the broader shift toward green chemistry principles.

Recent scientific literature highlights novel applications of 2-ethoxystyrene derivatives in organic electronics and photovoltaic materials. The compound's electron-donating ethoxy group makes it interesting for designing conductive polymers and light-emitting materials. These developments coincide with growing public interest in renewable energy technologies and smart materials, creating new research opportunities. Academic institutions and industrial laboratories are actively studying structure-property relationships to optimize performance in these emerging applications.

Quality specifications for 1-ethenyl-2-ethoxybenzene typically include purity assessments (often ≥98%), residual solvent analysis, and color determination. Suppliers frequently provide technical data sheets detailing refractive index, density, and flash point information. The compound's shelf life and storage recommendations are common queries from end-users, reflecting practical concerns in industrial applications. Proper handling procedures emphasize protection from light and moisture to prevent degradation.

Future prospects for CAS 67191-34-8 appear promising, with potential expansions into pharmaceutical intermediates and agrochemical formulations. The compound's structural features make it a candidate for further functionalization, enabling creation of diverse derivative compounds. Industry experts predict continued growth in demand, particularly for high-purity grades suitable for electronic applications. Ongoing research into catalytic synthesis methods aims to improve production efficiency and reduce environmental impact, addressing key sustainability challenges in fine chemical manufacturing.